Cas no 72459-16-6 (N-[6-(6-hydroxy-1,3-benzodioxol-5-yl)naphtho[2,3-d][1,3]dioxol-5-yl]-N-methylformamide)

• Product Name: N-[6-(6-hydroxy-1,3-benzodioxol-5-yl)naphtho[2,3-d][1,3]dioxol-5-yl]-N-methylformamide
• CAS No: 72459-16-6
• MF: C₂₀H₁₅NO₆
• MW: 365.336205720901
• CID: 1759447
• PubChem ID: 155897
• Update Time: 2025-04-21

N-[6-(6-hydroxy-1,3-benzodioxol-5-yl)naphtho[2,3-d][1,3]dioxol-5-yl]-N-methylformamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(6-hydroxy-1,3-benzodioxol-5-yl)naphtho[2,3-d][1,3]dioxol-5-yl]-N-methylformamide
• Formamide, N-(6-(6-hydroxy-1,3-benzodioxol-5-yl)naphtho(2,3-d)-1,3-dioxol-5-yl)-N-methyl-
• N-[6-(6-hydroxy-1,3-benzodioxol-5-yl)benzo[f][1,3]benzodioxol-5-yl]-N-methylformamide
• N-[6-(6-Hydroxy-1,3-benzodioxol-5-yl)naphtho[2,3-d]-1,3-dioxol-5-yl]-N-methylformamide
• 72459-16-6
• DTXSID10222756
• N-(6-(6-hydroxy-1,3-benzodioxol-5-yl)benzo(f)(1,3)benzodioxol-5-yl)-N-methylformamide
• DTXCID40145247

• Inchi： 1S/C20H15NO6/c1-21(8-22)20-12(14-6-18-19(7-15(14)23)27-10-26-18)3-2-11-4-16-17(5-13(11)20)25-9-24-16/h2-8,23H,9-10H2,1H3
• InChI Key： TVGSPKUWBOWRHI-UHFFFAOYSA-N
• SMILES： O1COC2=CC3=CC=C(C4=C(C=C5C(=C4)OCO5)O)C(=C3C=C12)N(C=O)C

Computed Properties

• Exact Mass: 365.08995
• Monoisotopic Mass: 365.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Secobenzophenanthridine alkaloids